Cas no 424834-57-1 (7-chloro-1H-indole-5-carbaldehyde)

• Product Name: 7-chloro-1H-indole-5-carbaldehyde
• CAS No: 424834-57-1
• MF: C₉H₆ClNO
• MW: 179.603041172028
• CID: 1112382
• Update Time: 2024-07-24

7-chloro-1H-indole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-chloro-1H-indole-5-carbaldehyde
• 7-Chloro-1H-indole-5-carboxaldehyde

• Inchi： 1S/C9H6ClNO/c10-8-4-6(5-12)3-7-1-2-11-9(7)8/h1-5,11H
• InChI Key： HTHFSGLKKBLVGK-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C=O)C=C2Cl)C=C1

Computed Properties

• Exact Mass: 179.014
• Monoisotopic Mass: 179.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.9A^2